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Compound of Interest

Compound Name: Chloroprene

Cat. No.: B3431430

For researchers and materials scientists, selecting the optimal elastomer is a critical decision
dictated by the specific performance requirements of the intended application. This guide
provides a comprehensive benchmark of chloroprene (CR), also known as Neoprene, against
other common elastomers: Natural Rubber (NR), Ethylene Propylene Diene Monomer (EPDM),
and Nitrile Butadiene Rubber (NBR). The following sections present a detailed comparison of
their key physical and chemical properties, supported by standardized experimental data and

protocols.

Quantitative Performance Benchmarking

The selection of an elastomer is a balance of properties. Chloroprene offers a versatile
combination of moderate to excellent performance across a range of demanding conditions.
The tables below summarize the typical quantitative performance data for chloroprene and its

counterparts.

Mechanical Properties
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Natural Nitrile
Test Chloropren
Property Rubber EPDM Rubber
Method e (CR)
(NR) (NBR)
Tensile
Strength ASTM D412 10 - 25[1][2] >20 10-20 10 - 25[3]
(MPa)
Elongation at
ASTM D412 100 - 800[1] >600 100 - 600 100 - 600
Break (%)
Hardness
ASTM D2240 40 - 90[1][2] 30-90 30-90 40 - 95
(Shore A)
Tear ) )
] ASTM D624 Good Very Good Fair Fair
Resistance
Abrasion Good to
) - Very Good Excellent Good
Resistance Excellent
Compression
Set ASTM D395 Good Excellent Good Good
e
Resilience - Good Excellent Good Good

Thermal and Environmental Resistance
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Natural Nitrile
Test Chloropren
Property Rubber EPDM Rubber
Method e (CR)
(NR) (NBR)
Operatin
P I -40 to 120[1]
Temperature - 4] -50 to 80 -50 to 150 -40 to 120
4
Heat Aging ASTM D573 Good Fair Very Good Good
Ozone ) )
] ASTM D1171  Very Good Poor Outstanding Fair
Resistance
Weather/Sunl
ight - Excellent[4] Poor Outstanding Poor
Resistance
Flame
) - Good Poor Poor Poor
Resistance

Chemical Resistance
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Natural Nitrile
Test Chloropren
Property Rubber EPDM Rubber
Method e (CR)
(NR) (NBR)
Oil and
Gasoline ASTM D471 Good Poor Poor Excellent
Resistance
Aliphatic
Hydrocarbon ASTM D471 Fair to Good Poor Poor Excellent
s
Aromatic
Hydrocarbon ASTM D471 Poor Poor Poor Poor
s
Oxygenated
ASTM D471 Poor Poor Good Poor
Solvents
Water
] ASTM D471 Good Very Good Excellent Very Good
Absorption
Dilute Acid
] - Good Good Excellent Good
Resistance
Alkali
] - Excellent Good Excellent Good
Resistance

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. Below are detailed protocols for key experiments.

ASTM D412: Tensile Properties of Elastomers

This test method determines the tensile properties of vulcanized rubber and thermoplastic

elastomers.[5]

e Specimen Preparation: Dumbbell-shaped specimens are die-cut from a cured rubber sheet.

The thickness of the narrow section is measured precisely at three points, and the median
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value is used.

e Procedure:
o The specimen is mounted into the grips of a tensile testing machine.

o A constant rate of extension (typically 500 £ 50 mm/min) is applied to the specimen until it
ruptures.[5]

o The force and elongation are continuously recorded throughout the test.
o Key Properties Measured:
o Tensile Strength: The maximum stress applied to the specimen before it breaks.

o Ultimate Elongation: The maximum extension of the specimen at the point of rupture,
expressed as a percentage of its original length.

o Modulus: The stress at a specific elongation.

ASTM D2240: Durometer Hardness

This method measures the indentation hardness of rubber and soft plastics using a durometer.

[4][6]
o Apparatus: A durometer with a specific indenter shape (e.g., Shore A for softer elastomers).
e Procedure:

o The test specimen is placed on a hard, flat surface. The specimen should be at least 6 mm
thick.[7]

o The durometer is pressed firmly and vertically onto the specimen surface, ensuring the
presser foot is in full contact.

o The hardness reading is taken within one second of firm contact.[7][8]

o Output: A dimensionless value on a scale of 0 to 100, where higher numbers indicate greater
hardness.
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ASTM D395: Compression Set

This test evaluates the ability of an elastomer to retain its elastic properties after prolonged
compressive stress.[5][9]

e Specimen: A cylindrical disk of a specified diameter and thickness.

e Procedure (Method B - Constant Deflection):

o

The initial thickness of the specimen is measured.

o The specimen is placed in a compression device and compressed to a specified
percentage of its original height (commonly 25%).

o The compressed specimen is aged in an oven at a specific temperature for a set duration
(e.g., 22 hours at 70°C).[9]

o After aging, the specimen is removed from the device and allowed to cool at room
temperature for 30 minutes before the final thickness is measured.[9][10]

» Calculation: The compression set is expressed as a percentage of the original deflection. A
lower percentage indicates better resistance to permanent deformation.

ASTM D573: Deterioration in an Air Oven (Heat
Resistance)

This test assesses the changes in physical properties of rubber after exposure to elevated
temperatures.[11][12]

e Procedure:
o Tensile strength, elongation, and hardness are measured on unaged specimens.

o A set of specimens is placed in a circulating air oven at a specified temperature for a
defined period (e.g., 70 hours at 100°C).[11][12]

o After aging, the specimens are removed, cooled to room temperature, and their tensile
strength, elongation, and hardness are re-measured.
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e Analysis: The percentage change in these properties is calculated to determine the
material's heat resistance.

ASTM D1171: Surface Ozone Cracking

This method evaluates the resistance of rubber to cracking when exposed to ozone.[13][14]
e Specimen: Triangular cross-section specimens are used.[15]
e Procedure:

o The specimens are mounted in a strained condition around a circular mandrel.[15]

o The mounted specimens are placed in an ozone test chamber with a controlled ozone
concentration (e.g., 50 pphm), temperature, and humidity for a specified duration.[14]

o The specimens are periodically examined for the appearance and severity of cracks under
2x magnification.

e Rating: The degree of cracking is rated against a standard scale.

ASTM D471: Effect of Liquids (Oil Resistance)

This test measures the ability of rubber to withstand the effects of immersion in liquids.[16][17]
e Procedure:

o The initial mass, volume, and physical properties (e.g., hardness, tensile strength) of the
test specimens are measured.

o The specimens are immersed in the test liquid (e.g., ASTM Oil No. 3) in a closed container
at a specified temperature for a set time (e.g., 70 hours at 100°C).

o After immersion, the specimens are removed, blotted dry, and their final mass and volume
are measured. Physical properties are also re-tested after drying.

o Evaluation: The percentage change in mass, volume, and physical properties are calculated
to determine the material's resistance to the liquid.
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Visualizing Workflows and Relationships
Elastomer Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate elastomer
based on key performance criteria, highlighting the balanced properties of chloroprene.

Caption: Elastomer selection decision tree.

Experimental Workflow for Tensile Testing (ASTM D412)

This diagram outlines the key steps involved in performing a standard tensile test on an
elastomer sample.
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Caption: ASTM D412 tensile testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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